Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate

• IUPAC Name: methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate
• InChI: InChI=1S/C8H7N3O3/c1-13-8(12)6-4(9)5-7(14-6)11-3-2-10-5/h2-3H,9H2,1H3
• InChI Key: ZBFWNAHNEDRPIF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=NC=CN=C2O1)N
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• CAS No.: 181283-94-3

Description

Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate is a chemical compound that has recently gained attention in the field of scientific research. It is a heterocyclic compound that has a pyrazine ring fused with a furan ring. This compound has shown promising results in various scientific studies due to its unique chemical properties.

Mechanism of Action

Target of Action

Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate is a novel compound that has been synthesized and studied for its potential antitumor activity . The primary targets of this compound are human tumor cell lines, including gastric adenocarcinoma (AGS), colorectal adenocarcinoma (CaCo-2), breast carcinoma (MCF7), and non-small-cell lung carcinoma (NCI-H460) . These cells play a crucial role in the development and progression of various types of cancer.

Mode of Action

It has been observed that the compound can inhibit the growth of certain tumor cells The compound interacts with these cells, leading to changes in their growth and proliferation

Result of Action

The most promising compounds, including this compound, showed some selectivity against AGS or CaCo-2 cell lines without toxicity at their GI 50 values .

Advantages and Limitations for Lab Experiments

Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been found to have potent biological activity. However, it also has some limitations. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has a short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the research on Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate. One direction is to study its potential as a drug for the treatment of various diseases. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, further research could be done to improve its solubility and stability in aqueous solutions.

Synthesis Methods

The synthesis of Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate can be achieved through the reaction of 2,3-dichlorofuran and 2-aminopyrazine in the presence of a suitable base. The reaction mechanism involves the formation of a pyrazine ring fused with a furan ring, followed by the addition of a methyl ester group to the carboxylic acid group.

Scientific Research Applications

Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate has been extensively studied in various scientific fields due to its unique chemical properties. It has been found to have anticancer, antiviral, and antibacterial properties. It has also been used in the development of new drugs for the treatment of various diseases.

Biochemical Analysis

Biochemical Properties

The biochemical properties of Methyl 7-aminofuro[2,3-b]pyrazine-6-carboxylate are not well-documented in the literature. It is known that the compound interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions is complex and depends on the specific biochemical context .

Cellular Effects

It is known that the compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is known that the compound can exert its effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound’s effects can change over time, including its stability, degradation, and long-term effects on cellular function .

Metabolic Pathways

It is known that the compound interacts with various enzymes or cofactors .

Transport and Distribution

It is known that the compound interacts with various transporters or binding proteins .

Subcellular Localization

It is known that the compound can be directed to specific compartments or organelles .